1-(1-adamantyl)-2-[(2-methoxyethyl)amino]ethanone hydrochloride

• IUPAC Name: 1-(1-adamantyl)-2-(2-methoxyethylamino)ethanone;hydrochloride
• InChI: InChI=1S/C15H25NO2.ClH/c1-18-3-2-16-10-14(17)15-7-11-4-12(8-15)6-13(5-11)9-15;/h11-13,16H,2-10H2,1H3;1H
• InChI Key: GEPPJBUDPXDCAQ-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC(=O)C12CC3CC(C1)CC(C3)C2.Cl
• Molecular Formula: C15H26ClNO2
• Molecular Weight: 287.82 g/mol

Description

1-(1-adamantyl)-2-[(2-methoxyethyl)amino]ethanone hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as AEME, and it is synthesized through a specific method that involves several steps.

Mechanism of Action

The mechanism of action of AEME involves its binding to the sigma-1 receptor, which results in the modulation of various cellular processes. This compound has been shown to have neuroprotective effects, and it has also been shown to modulate the release of neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
AEME has been shown to have several biochemical and physiological effects, including its ability to protect against oxidative stress, reduce inflammation, and promote cell survival. This compound has also been shown to have analgesic effects, and it has been suggested that it may have potential applications in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using AEME in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of this protein. However, one of the limitations of using AEME is its potential toxicity, which can vary depending on the concentration used.

Future Directions

There are several future directions for research on AEME, including its potential applications in the treatment of neurological disorders, its effects on neurotransmitter release, and its potential as a neuroprotective agent. Additionally, further studies are needed to determine the optimal concentration and dosing of AEME for various applications, as well as its potential side effects.

Scientific Research Applications

AEME has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including cell survival, differentiation, and proliferation.